Cas no 138500-87-5 ((4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester)

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The phthalimide-protected aminomethyl group enhances its utility in peptide and bioconjugate chemistry, allowing selective deprotection under mild conditions. Its pinacol ester moiety improves handling and shelf-life compared to free boronic acids, reducing hydrolysis risks. This compound is particularly valuable in medicinal chemistry and materials science for constructing complex aryl- and heteroaryl-containing scaffolds. Its crystalline nature facilitates purification and characterization, ensuring high-purity applications in synthetic workflows. The balanced reactivity profile makes it a versatile intermediate for targeted C-C bond formations under controlled conditions.
(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester structure
138500-87-5 structure
Product Name:(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester
CAS No:138500-87-5
MF:C21H22BNO4
MW:363.214685916901
MDL:MFCD02179489
CID:134487
PubChem ID:329766430
Update Time:2025-06-07

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
    • 4-(N-Phthalimidomethyl)benzeneboronic acid pinacol ester
    • 1H-Isoindole-1,3(2H)-dione,2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
    • 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-benzyl]-1H-isoindole-1,3(2H)-dione
    • 4-Phthalimidomethylphenylboronic acid, pinacol ester
    • 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]isoindole-1,3-dione
    • Phthalimido 4-benzylboronic acid pinacol ester
    • 2-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)benzyl]isoindole-1,3-dione
    • 4-[(1,3-Dioxoisoindolin-2-yl)methyl]phenylboronic acid pinacol ester
    • Phthalimido 4-benzylboronic acid pinacol ester, 95%
    • 4-(Phthalimidomethyl)phenylboronic Acid Pinacol Ester
    • 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]-1H-isoindole-1,3(2H)-dione
    • AKOS005172312
    • 2-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-isoindole-1,3(2H)-dione
    • SCHEMBL8258835
    • SY046144
    • J-007147
    • CS-0153857
    • (4-Phthalimidomethylphenyl)boronic acid pinacol ester
    • N-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZYL]PHTHALIMIDE
    • AS-2462
    • A807395
    • 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL]-
    • DTXSID80378557
    • 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]isoindoline-1,3-dione;4-(Phthalimidomethyl)phenylboronic Acid Pinacol Ester
    • AB11247
    • FT-0643287
    • 138500-87-5
    • AC4064
    • 4-Phthalimidomethylphenylboronic acid pinacol ester
    • 2-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
    • (4-Phthalimidomethylphenyl)boronic acid, pinacol ester
    • MFCD02179489
    • 4-(Phthalimidomethyl)benzeneboronic acid, pinacol ester
    • STK505864
    • 2-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}ISOINDOLE-1,3-DIONE
    • DB-042430
    • (4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester
    • MDL： MFCD02179489
    • Inchi： 1S/C21H22BNO4/c1-20(2)21(3,4)27-22(26-20)15-11-9-14(10-12-15)13-23-18(24)16-7-5-6-8-17(16)19(23)25/h5-12H,13H2,1-4H3
    • InChI Key： ZLSIUDAKDAXZRV-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2)CN2C(C3C=CC=CC=3C2=O)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 363.16400
  • Monoisotopic Mass: 363.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Density: 1.23
  • Melting Point: 166-171 °C
  • Boiling Point: 504 ℃ at 760 mmHg
  • Flash Point: 258.6°C
  • Refractive Index: 1.596
  • PSA: 55.84000
  • LogP: 2.71990

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Security Information

  • Signal Word：none
  • Hazard Statement： H413
  • Warning Statement： P273; P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM208679-1g
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
 138500-87-5 95%
1g
 $53 2021-08-04
Ambeed
A315652-250mg
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
 138500-87-5 95%
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A315652-1g
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
 138500-87-5 95%
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A315652-5g
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
 138500-87-5 95%
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TRC
P399200-10mg
(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester
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P399200-50mg
(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester
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50mg
 $ 65.00 2022-06-03
TRC
P399200-100mg
(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester
 138500-87-5
100mg
 $ 80.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD1367-250mg
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
 138500-87-5 95%
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD1367-1g
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
 138500-87-5 95%
1g
 ￥298.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD1367-5g
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
 138500-87-5 95%
5g
 ￥1068.0 2022-03-01

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Production Method

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Related Literature

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